Cas no 1267701-87-0 (8-Fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one)

• Product Name: 8-Fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one
• CAS No: 1267701-87-0
• MF: C₉H₈FNO₂
• MW: 181.163725852966
• CID: 5207321
• PubChem ID: 82229779
• Update Time: 2025-06-15

8-Fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one Chemical and Physical Properties

Names and Identifiers

• 8-Fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one
• 8-fluoro-2-methyl-4H-1,4-benzoxazin-3-one
• SB46380
• SB46400

• Inchi： 1S/C9H8FNO2/c1-5-9(12)11-7-4-2-3-6(10)8(7)13-5/h2-5H,1H3,(H,11,12)
• InChI Key： SAPYXLJRKMNQGG-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1OC(C)C(N2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 222
• XLogP3: 1.4
• Topological Polar Surface Area: 38.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazinones

Additional information on 8-Fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one

Comprehensive Overview of 8-Fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one (CAS No. 1267701-87-0)

The compound 8-Fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one (CAS No. 1267701-87-0) is a fluorinated benzoxazine derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a fluoro substituent at the 8-position and a methyl group at the 2-position, contributes to its distinct chemical properties. Researchers are increasingly interested in this compound due to its relevance in drug discovery, particularly in the development of novel central nervous system (CNS) agents and enzyme inhibitors.

In recent years, the demand for fluorinated organic compounds has surged, driven by their enhanced bioavailability and metabolic stability. 8-Fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one exemplifies this trend, as the fluoro group improves its lipophilicity and binding affinity to biological targets. This makes it a valuable scaffold for designing next-generation therapeutics, especially in areas like neurodegenerative diseases and inflammatory disorders. Users searching for "fluorinated benzoxazine applications" or "CAS 1267701-87-0 uses" will find this compound particularly relevant.

The synthesis of 8-Fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one involves multi-step organic reactions, including cyclization and fluorination processes. Its benzoxazine core is a privileged structure in medicinal chemistry, often associated with GPCR modulation and kinase inhibition. These properties align with current industry trends, where small molecule drug discovery and fragment-based design dominate research agendas. Keywords such as "benzoxazine derivatives in drug development" and "fluoro-substituted heterocycles" are frequently queried in scientific databases, reflecting growing interest.

From a commercial perspective, CAS No. 1267701-87-0 is available through specialized chemical suppliers, catering to academic and industrial laboratories. Its applications extend beyond pharmaceuticals, including material science, where fluorinated compounds are used in liquid crystals and polymeric materials. This versatility addresses user queries like "fluoro-benzoxazine suppliers" and "1267701-87-0 price", which are common in procurement-related searches.

Ongoing studies explore the structure-activity relationship (SAR) of 8-Fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one, particularly its interactions with neurotransmitter receptors. Such research is critical for optimizing drug efficacy and safety profiles, topics frequently discussed in pharmacology forums and patent literature. The compound’s low toxicity and high selectivity further enhance its appeal, making it a focal point for queries like "safe fluorinated scaffolds" and "non-toxic benzoxazines".

In summary, 8-Fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one (CAS No. 1267701-87-0) represents a promising candidate for diverse scientific applications. Its alignment with green chemistry principles and sustainable synthesis methods also resonates with contemporary research priorities, addressing search terms like "eco-friendly fluorination techniques". As interest in tailored heterocycles grows, this compound is poised to remain a key subject in both academic and industrial discourse.